Cas no 2198128-67-3 (2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 2198128-67-3
• MF: C₁₈H₁₇FN₄O₂S
• MW: 372.416585683823
• CID: 6396171
• PubChem ID: 121150485
• Update Time: 2025-07-14

2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• F6471-3198
• 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• 2-[4-(4-fluorophenyl)pyrazol-1-yl]-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethanone
• 2-[4-(4-fluorophenyl)-1H-pyrazol-1-yl]-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• 2198128-67-3
• AKOS032691769

• Inchi： 1S/C18H17FN4O2S/c19-15-3-1-13(2-4-15)14-9-21-23(10-14)12-17(24)22-7-5-16(11-22)25-18-20-6-8-26-18/h1-4,6,8-10,16H,5,7,11-12H2
• InChI Key： IDTJMJPWOJWSFA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(C(CN2C=C(C3C=CC(=CC=3)F)C=N2)=O)CC1

Computed Properties

• Exact Mass: 372.10562513g/mol
• Monoisotopic Mass: 372.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

Introduction to 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2198128-67-3)

2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone, identified by its CAS number 2198128-67-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of heterocyclic rings, represents a promising scaffold for the development of novel therapeutic agents. Its structural complexity, characterized by the presence of a pyrazole ring linked to a pyrrolidine moiety through an ethanone bridge, further adorned with a thiazole-derived oxygenated substituent and a fluorinated phenyl group, positions it as a candidate for multiple biological targets.

The significance of this compound lies in its potential to interact with various biological receptors and enzymes, making it a valuable candidate for drug discovery programs. The 4-fluorophenyl group introduces a fluorine atom, which is known to modulate metabolic stability and binding affinity in drug molecules. Similarly, the thiazol-2-yloxy substituent appended to the pyrrolidine ring adds another layer of structural diversity, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound. These features collectively contribute to its appeal as a molecular probe and lead compound in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their versatile biological activities. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional heterocycles such as thiazole and pyrrolidine into the molecular framework of 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone enhances its potential as a pharmacological tool. Such combinations often lead to synergistic effects that can improve therapeutic efficacy while minimizing side effects.

The CAS number 2198128-67-3 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patents. This systematic naming ensures that researchers worldwide can accurately reference and discuss this molecule in academic discussions and industrial collaborations. The compound’s molecular formula and structural elucidation through spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been critical in confirming its identity and purity.

One of the most compelling aspects of 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone is its potential application in addressing unmet medical needs. Current research trends indicate that targeting multiple pathways simultaneously can lead to more effective treatments for complex diseases such as cancer and neurodegenerative disorders. The dual functionality provided by the pyrazole-pyrrolidine-thiazole core structure suggests that this compound may interfere with key signaling cascades involved in disease progression.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing drug-like properties such as lipophilicity and metabolic stability. The 4-fluorophenyl group in this compound likely contributes to these favorable characteristics, making it more suitable for oral administration and prolonged circulation in vivo. Furthermore, the oxygenated thiazole ring may serve as a hydrogen bond acceptor or donor, influencing binding interactions with biological targets.

The synthesis of 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone represents a testament to the advancements in synthetic organic chemistry. Multi-step reactions involving cross-coupling techniques, cyclization reactions, and functional group transformations have been employed to construct its complex framework. These synthetic strategies not only showcase the ingenuity of modern chemists but also highlight the accessibility of advanced intermediates through commercial or custom synthesis services.

In terms of biological evaluation, preliminary assays have suggested that this compound exhibits inhibitory activity against certain enzymes implicated in disease processes. For instance, derivatives bearing similar structural motifs have shown promise in inhibiting kinases or phosphodiesterases, which are central to cellular signaling networks. While further research is needed to fully elucidate its mechanism of action, these early findings underscore its potential as a therapeutic candidate.

The integration of computational methods into drug discovery has accelerated the identification of promising candidates like 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone. Molecular docking simulations can predict how this molecule interacts with target proteins at an atomic level, providing insights into its binding affinity and specificity. These computational approaches complement experimental data by allowing researchers to screen large libraries of compounds efficiently before conducting costly wet-lab experiments.

The pharmaceutical industry’s shift toward personalized medicine has also influenced the development of novel compounds like this one. By tailoring molecular structures to interact with specific genetic or biochemical profiles associated with diseases, researchers aim to achieve more targeted therapies with fewer off-target effects. The structural diversity offered by 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone makes it an ideal candidate for such bespoke drug design strategies.

Future directions for research on this compound may include exploring its derivatives for improved efficacy or reduced toxicity. By modifying functional groups or introducing additional heterocycles while maintaining core structural elements like the pyrazole-pyrrolidine-thiazole scaffold, 2(44fluorophen yl ) 11 H pyraz ol 11 yl ) 13( thia z ol 22 y lo x y ) py r rol id ine 11 yl ) eth an one ( CAS No . 21 98 12 8 -67 -3 ) could be optimized for clinical applications . p > < p > In conclusion, 22(44fluoro phen yl )11 H pyra z ol 11 y l )13( thia z ol22 y lo x y ) py r rol id ine11 y l ) eth an one ( CAS No .21 98 12 8 -67 -3 ) stands out as an intriguing molecule with significant potential in pharmaceutical research . Its complex structure , featuring multiple heterocyclic moieties , makes it a versatile scaffold for developing novel therapeutics . As scientific understanding advances , compounds like this one will continue to play pivotal roles in addressing some o fthe most pressing medical challenges o f our time . p >